Cas no 1803892-71-8 (1-(2-(Difluoromethoxy)-3-methylphenyl)propan-1-one)

• Product Name: 1-(2-(Difluoromethoxy)-3-methylphenyl)propan-1-one
• CAS No: 1803892-71-8
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5008101
• Update Time: 2025-05-19

1-(2-(Difluoromethoxy)-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Difluoromethoxy)-3-methylphenyl)propan-1-one

• Inchi： 1S/C11H12F2O2/c1-3-9(14)8-6-4-5-7(2)10(8)15-11(12)13/h4-6,11H,3H2,1-2H3
• InChI Key： XWXOEVQXUOJOJN-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C(CC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 1-(2-(Difluoromethoxy)-3-methylphenyl)propan-1-one

Comprehensive Guide to 1-(2-(Difluoromethoxy)-3-methylphenyl)propan-1-one (CAS No. 1803892-71-8): Properties, Applications, and Market Insights

1-(2-(Difluoromethoxy)-3-methylphenyl)propan-1-one (CAS No. 1803892-71-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This fluorinated aromatic ketone features a unique difluoromethoxy group attached to a methyl-substituted phenyl ring, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing central nervous system (CNS) therapeutics and crop protection agents.

The growing demand for fluorinated compounds in medicinal chemistry has positioned 1-(2-(Difluoromethoxy)-3-methylphenyl)propan-1-one as a compound of significant interest. Fluorine incorporation often enhances metabolic stability and bioavailability—key considerations in modern drug design. Recent studies highlight its utility in creating selective enzyme inhibitors, with particular relevance to neurodegenerative disease research, a hot topic in 2024 pharmaceutical development.

From a chemical perspective, this compound demonstrates typical aryl ketone reactivity while benefiting from the electron-withdrawing effects of its difluoromethoxy substituent. The 3-methyl group provides steric control in subsequent synthetic transformations, making it valuable for creating chiral intermediates. These properties align with current industry trends toward precision synthesis and green chemistry approaches.

In material science applications, 1-(2-(Difluoromethoxy)-3-methylphenyl)propan-1-one shows promise for developing advanced organic electronic materials. Its molecular structure suggests potential utility in creating fluorinated liquid crystals or charge-transport materials for OLED technologies—an area experiencing rapid growth due to demand for flexible displays and energy-efficient lighting solutions.

The synthesis of CAS 1803892-71-8 typically involves Friedel-Crafts acylation of appropriately substituted benzene derivatives, followed by selective fluorination steps. Process optimization for this compound focuses on improving atom economy and reducing hazardous byproducts, reflecting the pharmaceutical industry's commitment to sustainable manufacturing practices.

Market analysis indicates growing procurement of 1-(2-(Difluoromethoxy)-3-methylphenyl)propan-1-one by contract research organizations (CROs) and specialty chemical suppliers. The compound's price trajectory reflects its niche application status, with purity grades above 98% commanding premium pricing. Current research publications suggest expanding applications in PET radiotracer development and fluorescent probe design.

Quality control for CAS 1803892-71-8 emphasizes HPLC purity verification and structural confirmation by NMR. Storage recommendations typically specify inert atmosphere protection and low-temperature preservation to maintain stability. These handling protocols align with Good Laboratory Practice (GLP) standards required for pharmaceutical intermediates.

Emerging research explores the compound's potential in metal-organic framework (MOF) synthesis and catalysis applications. The difluoromethoxy group's unique electronic properties may enable novel coordination geometries when incorporated into ligand designs. Such developments could position this compound at the forefront of materials innovation in coming years.

Regulatory considerations for 1-(2-(Difluoromethoxy)-3-methylphenyl)propan-1-one focus on REACH compliance and proper safety data sheet (SDS) documentation. While not classified as hazardous under current guidelines, appropriate engineering controls are recommended during handling, particularly for powder processing operations.

The future outlook for CAS 1803892-71-8 appears promising, with patent activity suggesting growing interest from biotech startups and established pharmaceutical companies. Its structural features make it particularly relevant for GPCR-targeted drug discovery—a major focus area in precision medicine development. Continued research may uncover additional applications in diagnostic imaging and targeted therapy formulations.

For researchers sourcing this compound, verification of spectroscopic data and chromatographic purity remains essential. Reputable suppliers typically provide comprehensive analytical certificates including mass spectrometry and elemental analysis results. These quality assurances are critical for reproducible research outcomes in sensitive applications.

In conclusion, 1-(2-(Difluoromethoxy)-3-methylphenyl)propan-1-one represents an important fluorinated building block with diverse potential across multiple scientific disciplines. Its unique combination of aromatic character and fluorine substitution creates opportunities for innovation in drug development, advanced materials, and scientific instrumentation. As research continues to reveal new applications, this compound will likely gain further prominence in specialty chemical markets.